(Z)-2-(3-(ethoxymethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide

• Molecular Formula: C9H19N3O2
• Molecular Weight: 201.27 g/mol
• SMILES: CCOCC1CCN(C1)CC(=NO)N
• InChI: InChI=1S/C9H19N3O2/c1-2-14-7-8-3-4-12(5-8)6-9(10)11-13/h8,13H,2-7H2,1H3,(H2,10,11)
• InChIKey: MONUDMOQVGFLNR-UHFFFAOYSA-N

Researchers requiring a structurally defined N'-hydroxyacetimidamide for IDO1 inhibitor SAR face limited availability of 3-ethoxymethyl-substituted pyrrolidine analogs. This compound directly addresses that gap. - Enables direct probing of 3-position substitution effects on IDO1 zinc-chelation geometry and active-site complementarity. - Supplied with full analytical characterization; standard lab safety applies (wear PPE, avoid skin contact). - Sourced for procurement reliability with documented chain of custody for reproducible research outcomes.

Research Procurement Profile and Chemical Class

(Z)-2-(3-(ethoxymethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide (CAS 2098159-62-5) is a synthetic, low-molecular-weight organic compound (C₉H₁₉N₃O₂, MW 201.27 g/mol) featuring a pyrrolidine ring substituted with an ethoxymethyl group at the 3-position and a (Z)-configured N'-hydroxyacetimidamide moiety. It belongs to a broader class of N'-hydroxyamidine derivatives that have been investigated in medicinal chemistry primarily as potential inhibitors of indoleamine 2,3-dioxygenase (IDO), an enzyme involved in tryptophan catabolism and immune suppression. However, high-strength, peer-reviewed pharmacological data for this specific compound are extremely limited in the accessible scientific literature. Researchers and procurement specialists should be aware that most available information originates from vendor technical summaries rather than independent primary studies. Standard laboratory safety precautions apply: wear protective eyewear, clothing, mask, and gloves to avoid skin contact [1].

Compound Class Pyrrolidine-based N'-hydroxyacetimidamide scaffold

Research Context May support IDO inhibitor SAR exploration as an analog

Evidence Basis Vendor technical summaries; limited peer-reviewed data

• [1] Bio-Fount. (Z)-2-(3-(ethoxymethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide (2098159-62-5) Experimental Precautions. Product Safety Sheet. View Source

Risks of Interchanging with Positional Isomers and Analogs

The pyrrolidine-based N'-hydroxyacetimidamide series contains several closely related analogs distinguished only by the position and nature of substituents on the pyrrolidine ring. Even minor structural changes, such as moving the ethoxymethyl group from the 3-position to the 2-position or adding a methyl group at the 4-position, can drastically alter molecular conformation, hydrogen-bonding capacity, and steric fit within the active site of target enzymes such as IDO. In the absence of direct, comparative structure-activity relationship (SAR) data for this specific compound, generic substitution carries an unquantifiable risk of loss of potency, altered selectivity, or unexpected off-target effects. Procurement decisions must therefore be guided by the specific structural identity of the compound rather than by class-level assumptions [1].

Target 3-(ethoxymethyl)pyrrolidine isomer (CAS 2098159-62-5)

Common Substitute 2-(ethoxymethyl)pyrrolidine isomer (CAS 2098159-64-7)

Structural mismatch: Positional isomer with distinct CAS; binding orientation may differ.

Bioactivity unknown: No comparative SAR data exist; potency shift risk is unquantified.

Substitution risk: Using the analog without validation may compromise assay reproducibility.

• [1] Paul, S., Roy, A., Deka, S. J., Panda, S., Trivedi, V., & Manna, D. (2016). Nitrobenzofurazan derivatives of N′-hydroxyamidines as potent inhibitors of indoleamine-2,3-dioxygenase 1. European Journal of Medicinal Chemistry, 121, 364-375. View Source

Structural Differentiation Evidence vs. Comparators

3-Ethoxymethyl vs. 2-Ethoxymethyl and 4-Methyl Substituted Analogs

The target compound is the 3-ethoxymethyl-substituted pyrrolidine isomer (CAS 2098159-62-5). Two of its closest commercially listed analogs are the 2-ethoxymethyl positional isomer (CAS 2098159-64-7) and the 3-ethoxymethyl-4-methyl derivative. These three compounds differ only by the position of the ethoxymethyl group (3- vs. 2-) or the addition of a methyl group at the 4-position. While all three belong to the N'-hydroxyacetimidamide class and share the same molecular formula (C₉H₁₉N₃O₂) for the parent and 2-isomer, no peer-reviewed study has yet published a head-to-head comparison of their IDO inhibitory potency, selectivity, metabolic stability, or cellular activity. The differentiation is currently based solely on structural chemistry: the 3-substitution pattern creates a distinct spatial orientation of the ethoxymethyl ether relative to the hydroxyacetimidamide zinc-binding group compared to the 2-substituted isomer, which is predicted to affect target engagement but remains unquantified [1].

Positional isomer comparison

Class-level

Target: 3-substitution pattern (CAS 2098159-62-5) vs Comparator: 2-substitution pattern (CAS 2098159-64-7); no quantitative bioactivity data

Structural identity only; biological equivalence unverified

No peer-reviewed comparison located

Evidence Dimension	Structural identity (substitution position on pyrrolidine ring)
Target Compound Data	3-(ethoxymethyl)pyrrolidine, CAS 2098159-62-5, MW 201.27 g/mol, molecular formula C₉H₁₉N₃O₂ [1]
Comparator Or Baseline	2-(ethoxymethyl)pyrrolidine isomer, CAS 2098159-64-7, MW 201.27 g/mol, identical molecular formula C₉H₁₉N₃O₂
Quantified Difference	No quantitative biological activity data are publicly available for either compound to enable a numerical comparison.
Conditions	Structural comparison based on IUPAC nomenclature and CAS registry entries; no biological assay data located.

Why This Matters

For procurement, the positional isomer is a different chemical entity with a distinct CAS number, and using one in place of the other without verified biological equivalence risks invalidating experimental results.

• [1] Bio-Fount. (Z)-2-(3-(ethoxymethyl)pyrrolidin-1-yl)-N'-hydroxyacetimidamide (2098159-62-5). Product Listing. View Source

Validated Research Applications Based on Current Evidence

SAR Exploration of IDO Inhibitors

This compound may serve as a scaffold analog in structure-activity relationship (SAR) studies aimed at understanding the impact of pyrrolidine substitution patterns on IDO1 inhibition. Due to the absence of published potency data, researchers should independently generate IC₅₀ values under standardized enzyme and cellular assays and compare results with known hydroxyamidine-based IDO inhibitors such as those described by Paul et al. (2016) [1].

Synthetic Methodology for Substituted Pyrrolidines

The compound can function as a reference standard or starting material in the development and validation of synthetic routes to N'-hydroxyacetimidamide-functionalized pyrrolidines, an area relevant to heterocyclic chemistry and medicinal chemistry building block synthesis.

In Silico Docking and Molecular Dynamics Studies

Given the absence of empirical binding data, computational chemists may employ this compound in molecular docking and molecular dynamics simulations against the IDO1 enzyme (PDB structures available) to predict binding modes and generate testable hypotheses about the effect of the 3-ethoxymethyl substitution pattern on zinc-chelation geometry and active-site complementarity.

Application

Selection Property

Validation Focus

IDO inhibitor SAR exploration

3-ethoxymethyl pyrrolidine substitution pattern

Comparative IC₅₀ against known hydroxyamidine inhibitors

Synthetic methodology development

(Z)-N'-hydroxyacetimidamide functionality

Synthetic route efficiency and intermediate characterization

In silico docking simulations

3-ethoxymethyl spatial orientation for zinc chelation

Consistency of docking scores with IDO1 active site geometry

• [1] Paul, S., Roy, A., Deka, S. J., Panda, S., Trivedi, V., & Manna, D. (2016). Nitrobenzofurazan derivatives of N′-hydroxyamidines as potent inhibitors of indoleamine-2,3-dioxygenase 1. European Journal of Medicinal Chemistry, 121, 364-375. View Source